Cas no 103457-61-0 ((3-Ethyl-1,2,4-oxadiazol-5-yl)methylamine Hydrochloride)

• Product Name: (3-Ethyl-1,2,4-oxadiazol-5-yl)methylamine Hydrochloride
• CAS No: 103457-61-0
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 1085785
• PubChem ID: 10820904
• Update Time: 2025-04-20

(3-Ethyl-1,2,4-oxadiazol-5-yl)methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Ethyl-1,2,4-oxadiazol-5-yl)methanamine
• [(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]aminehydrochloride
• 1-(3-ethyl-1,2,4-oxadiazol-5-yl)methanamine
• 5-(Aminomethyl)-3-ethyl-1,2,4-oxadiazol
• 5-aminomethyl-3-ethyl-1,2,4-oxadiazole
• ALBB-010173
• BESTIPHARMA 580-953
• C-(3-Ethyl-[1,2,4]oxadiazol-5-yl)-methylamine
• SureCN668565
• 3-Ethyl-1,2,4-oxadiazole-5-MethanaMine
• (3-ethyl-1,2,4-oxadiazol-5-yl)methylamine
• [(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]amine
• SCHEMBL668565
• DTXSID00445295
• STK506268
• FDWYISIKXAASEG-UHFFFAOYSA-N
• EN300-862763
• 103457-61-0
• CS-0376789
• DB-165820
• AKOS005172386
• AB55633
• (3-Ethyl-1,2,4-oxadiazol-5-yl)methylamine Hydrochloride

• MDL： MFCD09971148
• Inchi： 1S/C5H9N3O/c1-2-4-7-5(3-6)9-8-4/h2-3,6H2,1H3
• InChI Key： FDWYISIKXAASEG-UHFFFAOYSA-N
• SMILES： O1C(CN)=NC(CC)=N1

Computed Properties

• Exact Mass: 127.074561919g/mol
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines